Cas no 1261728-99-7 (2-Cyanonaphthalene-7-methanol)

• Product Name: 2-Cyanonaphthalene-7-methanol
• CAS No: 1261728-99-7
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 4935631
• Update Time: 2025-05-23

2-Cyanonaphthalene-7-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyanonaphthalene-7-methanol

• Inchi： 1S/C12H9NO/c13-7-9-1-3-11-4-2-10(8-14)6-12(11)5-9/h1-6,14H,8H2
• InChI Key： QPTDFRQLOQTIAH-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C=CC(C#N)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Cyanonaphthalene-7-methanol

2-Cyanonaphthalene-7-methanol (CAS No. 1261728-99-7)

2-Cyanonaphthalene-7-methanol is a unique organic compound with the CAS registry number 1261728-99-7. This compound belongs to the class of naphthols, which are derivatives of naphthalene containing one or more hydroxyl groups. The presence of a cyano group (-C≡N) at the 2-position and a hydroxymethyl group (-CH₂OH) at the 7-position makes this compound particularly interesting for various applications in organic synthesis, materials science, and pharmaceutical research.

The chemical structure of 2-Cyanonaphthalene-7-methanol consists of a naphthalene ring system with two substituents: a cyano group at position 2 and a hydroxymethyl group at position 7. The cyano group is a strong electron-withdrawing group, which can influence the electronic properties of the molecule, making it potentially useful in electrophilic aromatic substitution reactions. On the other hand, the hydroxymethyl group introduces hydrophilicity to the molecule, enhancing its solubility in polar solvents and facilitating its use in aqueous environments.

Recent studies have highlighted the potential of 2-Cyanonaphthalene-7-methanol in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing functional polymers with tailored electronic properties. The compound's ability to undergo various types of polymerization reactions makes it a valuable building block in materials science.

In the field of pharmaceuticals, 2-Cyanonaphthalene-7-methanol has shown promise as a lead compound for drug development. Its unique structure allows for selective interactions with biological targets, making it a candidate for designing molecules with specific therapeutic effects. Additionally, its hydroxymethyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of 2-Cyanonaphthalene-7-methanol typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the cyanation of naphthol derivatives followed by selective oxidation or reduction to introduce the hydroxymethyl group. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity.

From an environmental perspective, 2-Cyanonaphthalene-7-methanol exhibits moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active investigation to ensure its safe handling and disposal.

In conclusion, 2-Cyanonaphthalene-7-methanol (CAS No. 1261728-99-7) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an attractive candidate for further research and development across industries ranging from materials science to pharmaceuticals.